(2-Amino-5-bromo-4-chlorophenyl)methanol

• CAS No.: 1036757-10-4
• Molecular Formula: C7H7BrClNO
• Molecular Weight: 236.49 g/mol
• IUPAC Name: (2-amino-5-bromo-4-chlorophenyl)methanol
• InChI: InChI=1S/C7H7BrClNO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2,11H,3,10H2
• InChI Key: TUYSJQDXRVTMSR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)Cl)N)CO

Description

(2-Amino-5-bromo-4-chlorophenyl)methanol is a useful research compound. Its molecular formula is C7H7BrClNO and its molecular weight is 236.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-bromo-4-chlorobenzoic acid (9.0 g, 36.0 mmol) in THF (150 mL) was added borohydride in THF (144 mL, 1 M) at room temperature, and the reaction mixture was stirred overnight. The reaction mixture was quenched with methanol (50 mL), and concentrated to a volume of 50 mL. The residue was diluted with water (100 mL) and extracted with ethyl acetate (150 mL×3). The organic layers were separated, combined, washed with water (100 mL) and brine (100 mL), dried over sodium sulfate, filtered and concentrated to afford the title compound (crude, 6 g, 71%).